Cas no 1004687-79-9 (2-(2-Amino-2-oxoethoxy)-5-chlorobenzoic acid)

• Product Name: 2-(2-Amino-2-oxoethoxy)-5-chlorobenzoic acid
• CAS No: 1004687-79-9
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 2133695
• Update Time: 2023-08-04

2-(2-Amino-2-oxoethoxy)-5-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-2-oxoethoxy)-5-chloroBenzoic acid
• JLDSASWUBIWIHV-UHFFFAOYSA-N
• 2-(2-Amino-2-oxoethoxy)-5-chlorobenzoic acid

• Inchi： 1S/C9H8ClNO4/c10-5-1-2-7(15-4-8(11)12)6(3-5)9(13)14/h1-3H,4H2,(H2,11,12)(H,13,14)
• InChI Key： JLDSASWUBIWIHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)OCC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• XLogP3: 0.4
• Topological Polar Surface Area: 89.6